1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of benzotriazole derivatives, including 1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid, involves the use of 1H-benzotriazole as a starting material . The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor . This makes it a versatile synthetic auxiliary with unique physicochemical properties .Molecular Structure Analysis
The molecular formula of 1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid is C12H12N3O2 . The molecular weight is 230.24 g/mol .Chemical Reactions Analysis
Benzotriazole derivatives, including 1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid, have been found to be biologically active . They are often used as bioisosteric replacements of some triazolic systems . The fusion of benzotriazole with other compounds can modify their mode of action .Scientific Research Applications
Coordination Chemistry
Benzotriazole-5-carboxylic acid serves as a bifunctional ligand in the solvent-induced synthesis of diverse dimensional coordination assemblies. For instance, it has been employed in the preparation of cupric benzotriazole-5-carboxylate coordination assemblies. These structures exhibit intriguing properties and potential applications in catalysis, sensing, and materials science .
Hydrothermal Synthesis
In hydrothermal conditions, benzotriazole-5-carboxylic acid participates in the synthesis of new coordination polymers. An example is the compound [Zn(Btca)(Phen)]~n~, where H2Btca represents benzotriazole-5-carboxylic acid and Phen stands for 1,10-phenanthroline. Such coordination polymers may find use in gas storage, luminescent materials, and molecular recognition .
Corrosion Inhibition
Benzotriazole derivatives, including benzotriazole-5-carboxylic acid, exhibit excellent corrosion inhibition properties. They form protective layers on metal surfaces, preventing corrosion and enhancing material durability. Researchers explore their application in coatings, inhibitors for cooling systems, and metal preservation .
Photostabilizers
In the field of polymer science, benzotriazole-5-carboxylic acid acts as a photostabilizer. It absorbs UV radiation and prevents photochemical degradation of polymers, plastics, and coatings. These applications are crucial for extending the lifespan of materials exposed to sunlight or artificial light sources .
Analytical Chemistry
Researchers utilize benzotriazole-5-carboxylic acid as a reference standard in analytical methods. Its well-defined structure and stability make it suitable for calibration purposes in high-performance liquid chromatography (HPLC) and mass spectrometry. It aids in accurate quantification of other compounds .
Organic Synthesis
Benzotriazole-5-carboxylic acid serves as a building block in organic synthesis. Chemists incorporate it into various reactions to introduce the benzotriazole moiety. These synthetic pathways lead to diverse compounds with potential pharmaceutical, agrochemical, or material applications .
Mechanism of Action
Target of Action
The primary targets of 1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid are G protein-coupled receptors , specifically GPR84 and HCA3 . These receptors play a crucial role in regulating metabolism and immune functions .
Mode of Action
The compound interacts with its targets, GPR84 and HCA3, by activating these receptors . The activation of these receptors can lead to various changes in the cell, including alterations in signal transduction pathways and modulation of cellular responses.
properties
IUPAC Name |
1-cyclopentylbenzotriazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c16-12(17)8-5-6-11-10(7-8)13-14-15(11)9-3-1-2-4-9/h5-7,9H,1-4H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFTXWYUOGYWVRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C3=C(C=C(C=C3)C(=O)O)N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid | |
CAS RN |
691363-08-3 |
Source
|
| Record name | 1-Cyclopentyl-1,2,3-benzotriazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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